5-Oxo-3-phenyl-5-propan-2-yloxypentanoic acid

• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 5-oxo-3-phenyl-5-propan-2-yloxypentanoic acid
• InChI: InChI=1S/C14H18O4/c1-10(2)18-14(17)9-12(8-13(15)16)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,15,16)
• InChI Key: GUFHYTPYSRPZCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)CC(CC(=O)O)C1=CC=CC=C1

Description

5-Oxo-3-phenyl-5-propan-2-yloxypentanoic acid is an organic compound with a complex structure that includes a phenyl group, a ketone, and an ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Oxo-3-phenyl-5-propan-2-yloxypentanoic acid typically involves multi-step organic reactions. One common method includes the esterification of a suitable carboxylic acid with an alcohol in the presence of an acid catalyst. The reaction conditions often require controlled temperatures and specific solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale esterification processes, utilizing continuous flow reactors to maintain consistent reaction conditions. The use of automated systems helps in achieving high efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-Oxo-3-phenyl-5-propan-2-yloxypentanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional oxygen-containing functional groups.

Reduction: This reaction can convert the ketone group to an alcohol.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reagents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

Substitution: Common reagents include halogens and nucleophiles under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

5-Oxo-3-phenyl-5-propan-2-yloxypentanoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 5-Oxo-3-phenyl-5-propan-2-yloxypentanoic acid exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to desired chemical transformations or biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

5-Oxo-3-phenyl-5-(2-quinolinylamino)pentanoic acid: Shares a similar core structure but with different functional groups.

5-Oxo-5-(3-phenylpropoxy)pentanoic acid: Another related compound with variations in the ester group.

Uniqueness

5-Oxo-3-phenyl-5-propan-2-yloxypentanoic acid is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications in research and industry.